Cas no 1805091-27-3 (Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate)
Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate
-
- Inchi: 1S/C9H9BrF2N2O2/c1-2-16-9(15)4-3-14-8(13)6(10)5(4)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
- InChI Key: ACJZQGKVQRHNBY-UHFFFAOYSA-N
- SMILES: BrC1=C(N)N=CC(C(=O)OCC)=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 2
- Topological Polar Surface Area: 65.2
Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069320-1g |
Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate |
1805091-27-3 | 97% | 1g |
$1,445.30 | 2022-04-01 |
Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate
Recent Advances in the Synthesis and Applications of Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805091-27-3)
Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805091-27-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features that allow for diverse chemical modifications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.
The compound's structure, characterized by a pyridine core with amino, bromo, difluoromethyl, and ester functional groups, makes it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, which are critical for targeting cancer pathways. The researchers employed palladium-catalyzed cross-coupling reactions to further functionalize the pyridine ring, yielding compounds with potent inhibitory activity against specific oncogenic kinases.
In addition to its pharmaceutical applications, Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate has been investigated for its role in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for herbicides with improved selectivity and environmental safety. The difluoromethyl group, in particular, was found to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for next-generation agrochemicals.
Another notable development is the optimization of its synthetic route. Traditional methods often involved multi-step procedures with low yields, but a 2024 publication in Organic Process Research & Development reported a streamlined one-pot synthesis with a 75% yield. This advancement not only reduces production costs but also minimizes waste, aligning with the principles of green chemistry. The study emphasized the importance of reaction conditions, such as temperature and catalyst choice, in achieving high efficiency.
Looking ahead, the potential of Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate in drug discovery remains vast. Its ability to serve as a scaffold for diverse pharmacophores positions it as a valuable tool for addressing unmet medical needs. Future research is expected to explore its applications in neurodegenerative diseases and infectious diseases, leveraging its unique chemical properties. Collaborative efforts between academia and industry will be crucial in unlocking its full potential.
1805091-27-3 (Ethyl 2-amino-3-bromo-4-(difluoromethyl)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)